N-cyclohexyl-2-{[N-(4-methoxyphenyl)-N-(methylsulfonyl)alanyl]amino}benzamide
Description
This chemical belongs to a class of compounds that have been synthesized and analyzed for their molecular structure, chemical reactions, and properties. Research in this area explores novel synthetic routes and the characterization of similar compounds, which can contribute to understanding its chemistry.
Synthesis Analysis
The synthesis of compounds with structural similarities often involves multi-step reactions, including Ugi reactions followed by modifications such as desmethylation or reactions with diazomethane to yield specific derivatives. Studies on the synthesis of cyclic dipeptidyl ureas and α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides demonstrate the complexity and precision required in organic synthesis (Sañudo et al., 2006); (Liu et al., 2015).
Molecular Structure Analysis
The molecular structure of compounds similar to the target chemical has been analyzed using techniques such as X-ray diffraction and density functional theory (DFT) calculations. These methods reveal the geometric parameters, electron distribution, and potential chemical reactivity of molecules (Demir et al., 2015).
Chemical Reactions and Properties
Research into the chemical reactions and properties of related compounds focuses on their synthesis, reaction mechanisms, and potential for creating new molecules with unique functions. For example, the use of carbamoylsilane with N-sulfonylimines highlights the ability to synthesize amino amides directly, showcasing the versatility of these chemical frameworks (H. Liu et al., 2015).
properties
IUPAC Name |
N-cyclohexyl-2-[2-(4-methoxy-N-methylsulfonylanilino)propanoylamino]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O5S/c1-17(27(33(3,30)31)19-13-15-20(32-2)16-14-19)23(28)26-22-12-8-7-11-21(22)24(29)25-18-9-5-4-6-10-18/h7-8,11-18H,4-6,9-10H2,1-3H3,(H,25,29)(H,26,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGULRRXKKMAUPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1C(=O)NC2CCCCC2)N(C3=CC=C(C=C3)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-{[N-(4-methoxyphenyl)-N-(methylsulfonyl)alanyl]amino}benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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